Cas no 1334499-91-0 (1-(2,4-Difluorophenyl)pyrrolidine)

1-(2,4-Difluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative characterized by the presence of two fluorine atoms at the 2- and 4-positions of the phenyl ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits improved metabolic stability and lipophilicity compared to non-fluorinated analogs, which can be advantageous in drug design. Its rigid pyrrolidine scaffold also contributes to conformational control in molecular interactions. The difluorophenyl moiety may further influence binding affinity in target receptors. This compound is typically utilized in research settings for the development of bioactive molecules, particularly where fluorination is desired for optimizing pharmacokinetic or physicochemical properties.

1-(2,4-Difluorophenyl)pyrrolidine structure

1334499-91-0 structure

Product Name:1-(2,4-Difluorophenyl)pyrrolidine

CAS No:1334499-91-0

MF:C₁₀H₁₁F₂N

MW:183.1978495121

MDL:MFCD20231457

CID:1024733

PubChem ID:22638163

Update Time:2025-05-27

1-(2,4-Difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-Difluorophenyl)pyrrolidine
- SCHEMBL5715714
- BS-26544
- DB-225493
- A888096
- 1334499-91-0
- DTXSID20627197
- MFCD20231457
- CS-0444798
- AKOS015898304
- MDL： MFCD20231457
- Inchi： 1S/C10H11F2N/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
- InChI Key： HGVQHODWFJESQW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N1CCCC1)F

Computed Properties

Exact Mass: 183.08600
Monoisotopic Mass: 183.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 3.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 244.5±30.0 °C at 760 mmHg
Flash Point: 101.7±24.6 °C
PSA: 3.24000
LogP: 2.63000
Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,4-Difluorophenyl)pyrrolidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2,4-Difluorophenyl)pyrrolidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2,4-Difluorophenyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	209909-1g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0	95%	1g	￡50.00	2022-02-28
Fluorochem	209909-5g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0	95%	5g	￡150.00	2022-02-28
Fluorochem	209909-25g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0	95%	25g	￡450.00	2022-02-28
Chemenu	CM197423-25g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0	95%	25g	$320	2021-08-05
TRC	D451300-100mg	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0		100mg	$64.00	2023-05-18
TRC	D451300-250mg	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0		250mg	$75.00	2023-05-18
TRC	D451300-500mg	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0		500mg	$87.00	2023-05-18
TRC	D451300-1g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0		1g	$98.00	2023-05-18
Alichem	A109005002-25g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0	95%	25g	$400.00	2022-04-03
Apollo Scientific	PC902001-1g	1-(2,4-Difluorophenyl)pyrrolidine	1334499-91-0	95%	1g	£85.00	2025-02-22

1-(2,4-Difluorophenyl)pyrrolidine Suppliers

Amadis Chemical Company Limited

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(CAS:1334499-91-0)1-(2,4-Difluorophenyl)pyrrolidine

Order Number:A888096

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:23

Price ($):336.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

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